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Compound of Interest

Compound Name: Inx-SM-6

Cat. No.: B10830325 Get Quote

For Immediate Release: A detailed technical guide on Inx-SM-6, a novel cytotoxin for antibody-

drug conjugates (ADCs), reveals its chemical structure, properties, and mechanism of action as

a potent inhibitor of the pro-inflammatory cytokine Interleukin-1β (IL-1β). This document is

intended for researchers, scientists, and professionals in the field of drug development.

Core Chemical and Physical Properties
Inx-SM-6 is a complex organic molecule with potential applications in targeted anti-

inflammatory therapies. Its key properties are summarized below, providing a foundational

understanding of its chemical identity and characteristics.

Property Value Source

Molecular Formula C₃₂H₃₆N₂O₆S [1]

Molecular Weight 576.70 g/mol [1][2]

CAS Number 2734878-16-9 [1][2]

Appearance White to off-white solid

Purity ≥ 98.85%

Solubility
Soluble in DMSO (≥ 50

mg/mL)
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Mechanism of Action: Inhibition of IL-1β Production
Inx-SM-6 has been identified as an inhibitor of Lipopolysaccharide (LPS)-induced IL-1β

production in human peripheral blood mononuclear cells (PBMCs). While the precise molecular

target of Inx-SM-6 within the signaling cascade is not yet fully elucidated, its action interrupts

the inflammatory response triggered by LPS.

The canonical pathway for LPS-induced IL-1β production involves the activation of Toll-like

receptor 4 (TLR4), which subsequently triggers two main signaling arms:

Priming Signal: Activation of the transcription factor NF-κB, leading to the transcription of

pro-IL-1β and NLRP3.

Activation Signal: Assembly of the NLRP3 inflammasome, which activates Caspase-1.

Activated Caspase-1 then cleaves pro-IL-1β into its mature, active form, which is subsequently

secreted from the cell, propagating the inflammatory response. It is hypothesized that Inx-SM-6
interferes with one or more key steps in this pathway, such as NLRP3 inflammasome assembly

or Caspase-1 activation, thereby reducing the levels of secreted IL-1β.

Visualized Signaling Pathway
The following diagram illustrates the proposed mechanism of action for Inx-SM-6 within the

LPS-induced IL-1β production pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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